Cas no 1105252-18-3 (2-(4-chlorophenoxy)-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]acetamide)

• Product Name: 2-(4-chlorophenoxy)-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]acetamide
• CAS No: 1105252-18-3
• MF: C₂₀H₂₁ClN₄O₂S
• MW: 416.924341917038
• CID: 5779145
• Update Time: 2025-05-26

2-(4-chlorophenoxy)-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]acetamide

• Inchi： 1S/C20H21ClN4O2S/c1-24-8-10-25(11-9-24)20-23-17-7-4-15(12-18(17)28-20)22-19(26)13-27-16-5-2-14(21)3-6-16/h2-7,12H,8-11,13H2,1H3,(H,22,26)
• InChI Key： HVWJTAAUNGXEJC-UHFFFAOYSA-N
• SMILES： C(NC1C=C2SC(N3CCN(C)CC3)=NC2=CC=1)(=O)COC1=CC=C(Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-(4-chlorophenoxy)-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]acetamide

Professional Introduction of CAS No. 1105252-18-3: 2-(4-Chlorophenoxy)-N-[2-(4-Methylpiperazin-1-yl)-1,3-Benzothiazol-6-yl]Acetamide

CAS No. 1105252-18-3, commonly referred to as 2-(4-chlorophenoxy)-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]acetamide, is a highly specialized organic compound with significant applications in the fields of pharmacology and material science. This compound has garnered attention due to its unique structural properties and potential therapeutic applications. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a promising candidate for drug development.

The molecular structure of 2-(4-chlorophenoxy)-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]acetamide is characterized by a benzothiazole ring system, which is a fused bicyclic structure consisting of a benzene ring and a thiazole moiety. The thiazole ring is further substituted with a 4-methylpiperazine group at the 6-position, while the benzene ring is substituted with a 4-chlorophenoxy group at the 2-position. This intricate architecture contributes to the compound's stability and bioavailability, making it suitable for various biological assays.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. The synthesis process typically involves the preparation of intermediate compounds, such as benzothiazole derivatives and phenoxyacetyl chlorides, which are then subjected to nucleophilic substitution or coupling reactions to yield the final product.

In terms of biological activity, CAS No. 1105252-18-3 has demonstrated potent inhibitory effects on several key enzymes associated with inflammatory diseases and neurodegenerative disorders. For instance, studies have shown that this compound can effectively inhibit cyclooxygenase (COX) enzymes, which are central mediators of inflammation and pain. Additionally, it has shown promise as a potential antagonist for certain G-protein coupled receptors (GPCRs), further expanding its therapeutic potential.

The pharmacokinetic profile of 2-(4-chlorophenoxy)-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]acetamide has been extensively studied in preclinical models. Results indicate that the compound exhibits favorable absorption and distribution properties, with moderate clearance rates that suggest potential for once-daily dosing regimens in clinical settings.

Moreover, recent research has explored the use of this compound in combinatorial therapies targeting complex diseases such as cancer and autoimmune disorders. Its ability to modulate multiple signaling pathways simultaneously makes it an attractive candidate for combination therapy approaches.

In conclusion, CAS No. 1105252-18-3 represents a significant advancement in medicinal chemistry, offering novel opportunities for drug development across various therapeutic areas. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing unmet medical needs in the coming years.